Cas no 1704029-77-5 (3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine
• CAS No: 1704029-77-5
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 6048674
• PubChem ID: 103516535
• Update Time: 2025-10-30

3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine
• EN300-1931536
• 1704029-77-5

• Inchi： 1S/C9H9BrF3N/c10-6-2-1-5(7(11)4-6)3-8(14)9(12)13/h1-2,4,8-9H,3,14H2
• InChI Key： HSWCREQNCBRGRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC(C(F)F)N

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine

Introduction to 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine (CAS No. 1704029-77-5)

3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine, identified by its CAS number 1704029-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents on a phenyl ring, which are known to enhance its pharmacological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine consists of a propylamine backbone modified with a difluoropropyl group at the 1,1-position and a phenyl ring substituted with bromine at the 4-position and fluorine at the 2-position. This unique arrangement of functional groups contributes to its distinct reactivity and potential biological activity. The presence of both bromine and fluorine atoms not only influences the electronic properties of the molecule but also enhances its binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine and bromine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding interactions. The compound 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine exemplifies this trend, as it combines these elements in a way that could lead to the discovery of new therapeutic agents. Its molecular framework is well-suited for further derivatization and optimization to achieve desired pharmacological effects.

The synthesis of 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the difluoropropyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Additionally, the bromination and fluorination steps must be carefully monitored to avoid unwanted side products. Despite these challenges, the compound's structural complexity makes it an attractive target for synthetic chemists seeking to develop innovative synthetic routes.

The pharmacological potential of 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine has been explored in several preclinical studies. Its molecular structure suggests that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, the presence of a fluorine atom can enhance metabolic stability, while the bromine substituent may improve binding affinity. These properties make it a valuable scaffold for designing molecules with improved pharmacokinetic profiles.

In one notable study, researchers investigated the antimicrobial activity of derivatives related to 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-amine. The results indicated that certain modifications could lead to compounds with potent antibacterial effects. This finding underscores the importance of this class of molecules in addressing antibiotic resistance issues. Furthermore, the structural features of this compound may also be exploited in the development of antiviral and anticancer agents.

The role of computational chemistry in understanding the behavior of 3-(4-bromo-2-fluorophenyl)-1,1-difluoropropan-2-am ine has also been highlighted in recent research. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts by providing a rational basis for designing more effective derivatives. By combining experimental data with computational predictions, scientists can accelerate the drug discovery process and identify promising candidates for further development.

The future prospects for 3-(4-bromo -2-fluoro phenyl)-1 ,1 -d if luoro pro pan -2 -ami ne are exciting , as it represents an important step forward in developing novel therapeutic agents . As research continues , it is likely that new applications for this compound will emerge , further solidifying its place as a key player in pharmaceutical chemistry . The ongoing exploration of its pharmacological properties promises to yield valuable insights into disease mechanisms and potential treatment strategies.